2-{1-[(1-ethyl-3-isobutyl-1H-pyrazol-5-yl)carbonyl]-2-pyrrolidinyl}-1H-benzimidazole

• IUPAC Name: [2-(1H-benzimidazol-2-yl)pyrrolidin-1-yl]-[2-ethyl-5-(2-methylpropyl)pyrazol-3-yl]methanone
• InChI: InChI=1S/C21H27N5O/c1-4-26-19(13-15(24-26)12-14(2)3)21(27)25-11-7-10-18(25)20-22-16-8-5-6-9-17(16)23-20/h5-6,8-9,13-14,18H,4,7,10-12H2,1-3H3,(H,22,23)
• InChI Key: IBNQEZPRUNRTLF-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=CC(=N1)CC(C)C)C(=O)N2CCCC2C3=NC4=CC=CC=C4N3
• Molecular Formula: C21H27N5O
• Molecular Weight: 365.5 g/mol

Description

Synthesis Analysis

The synthesis of related benzimidazole derivatives involves multi-step chemical reactions, combining various precursors like ethyl 3-aryl-1H-pyrazole-5-carboxylates with other chemical entities to form novel compounds. For example, the synthesis of novel 5-(3-aryl-1H-pyrazol-5-yl)-2-(3-butyl-1-chloroimidazo[1,5-a]-pyridin-7-yl)-1,3,4-oxadiazole derivatives showcases the complexity and creativity in synthetic chemistry (Ge et al., 2014).

Molecular Structure Analysis

Molecular structure analysis involves detailed spectroscopic and theoretical studies. For instance, ethyl (2E)-3-amino-2-({[(4-benzoyl-1,5-diphenyl-1H-pyrazol-3-yl)carbonyl]amino}carbonothioyl)but-2-enoate underwent comprehensive characterization using techniques like IR, Raman, NMR, and X-ray diffraction, providing insights into its molecular geometry and electronic properties (Koca et al., 2014).

Chemical Reactions and Properties

Chemical transformations of benzimidazole derivatives reveal the compound's reactivity and potential to form a wide range of structures. For example, the study on 4-(1Н-benzimidazol-2-yl)-1-[3-(trifluoromethylphenyl)]-2-pyrrolidinone showcases various reactions leading to the synthesis of compounds with hydrazone, pyrrole, pyrazole, and benzimidazole moieties (Vaickelionienė et al., 2012).

Physical Properties Analysis

The physical properties of benzimidazole derivatives, such as their solubility, melting points, and crystalline structure, are crucial for understanding their behavior in different environments. Studies on compounds like 3-(1-methyl benzimidazol-2-yl) Pyrazolopyrimidine and Pyrimido[2, 1-b][1,3]benzothiazole derivatives provide valuable data on their physical characteristics (Sayed et al., 2012).

Chemical Properties Analysis

Understanding the chemical properties, including reactivity towards other compounds, potential for forming cocrystals or salts, and interaction with biological molecules, is essential. Research on cocrystals and salts of Pyridine-3,5-bis(1-methyl-benzimidazole-2-yl) with Pyromellitic Acid highlights the intricate intermolecular interactions and potential for forming structured networks (Dey et al., 2015).